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Compound Focus: Tyrphostin Al

CAS No.: 2826-26-8

Cat. No.: S546119

Tyrphostin Al Stability Data

The table below summarizes the key stability information for Tyrphestin Al:

Storage Stability

Form . Additional Conditions
Temperature Duration

Lyophilized -20°C 36 months Keep desiccated [1] [2]

(Powder)

In Solution -20°C 1 month Aliquot to avoid repeated freeze-thaw

(DMSO) cycles [1] [2]

In Solution -80°C 2 years Aliquot to avoid repeated freeze-thaw

(DMSO) cycles [2]

Frequently Asked Questions

e What is the solubility of Tyrphostin A1? It is soluble in DMSO at a concentration of at least 100
mg/mL (approximately 542.92 mM) [2].

e Why is it crucial to aliquot the stock solution? Aliquotting is recommended to prevent multiple
freeze-thaw cycles, which can lead to a loss of the compound's potency over time [1] [2].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s546119?utm_src=pdf-body
https://www.smolecule.com/products/s546119?utm_src=pdf-interest
https://www.smolecule.com/products/s546119?utm_src=pdf-body
https://www.smolecule.com/products/s546119?utm_src=pdf-body
https://www.adooq.com/tyrphostin-a1.html
https://www.medchemexpress.com/Tyrphostin_A1.html?srsltid=AfmBOoqfTxsGHrIOuS3Ex8s04Yj6e9Nz5E2A4nhyOLsdKP0hPtIS4Wtw
https://www.adooq.com/tyrphostin-a1.html
https://www.medchemexpress.com/Tyrphostin_A1.html?srsltid=AfmBOoqfTxsGHrIOuS3Ex8s04Yj6e9Nz5E2A4nhyOLsdKP0hPtIS4Wtw
https://www.medchemexpress.com/Tyrphostin_A1.html?srsltid=AfmBOoqfTxsGHrIOuS3Ex8s04Yj6e9Nz5E2A4nhyOLsdKP0hPtIS4Wtw
https://www.smolecule.com/products/s546119?utm_src=pdf-body
https://www.medchemexpress.com/Tyrphostin_A1.html?srsltid=AfmBOoqfTxsGHrIOuS3Ex8s04Yj6e9Nz5E2A4nhyOLsdKP0hPtIS4Wtw
https://www.adooq.com/tyrphostin-a1.html
https://www.medchemexpress.com/Tyrphostin_A1.html?srsltid=AfmBOoqfTxsGHrIOuS3Ex8s04Yj6e9Nz5E2A4nhyOLsdKP0hPtIS4Wtw
https://www.smolecule.com/products/s546119?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e What is the primary documented mechanism of action of Tyrphostin A1? It inhibits CD40L-
stimulated IL-12 production in macrophage cultures and the antigen-induced generation of Thl cells.
It is also noted as a very weak inhibitor of tyrosine kinase, which makes it useful for differentiating
kinase-mediated effects from non-specific ones [2].

Experimental Protocol: Handling and Storage

For optimal results, follow these handling procedures:

¢ Reconstitution: Prepare a stock solution in DMSO. The provided data indicates a solubility of 2100
mg/mL [2].
¢ Aliquotting: Immediately upon reconstitution, aliquot the stock solution into single-use volumes to
minimize freeze-thaw cycles.
e Storage: Store the aliquots according to your usage needs:
o For short-term use (within one month), store at -20°C.
o For long-term storage (up to two years), store at -80°C [1] [2].
e Thawing: Thaw aliquots at room temperature immediately before use. Do not re-freeze unused
portions.

Documented Signaling Pathway

The biological activity of Tyrphostin Al involves the modulation of a specific signaling pathway that leads

to reduced IL-12 production. The diagram below illustrates this mechanism.
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Troubleshooting Guide

¢ Problem: Loss of Potency in Experiments

o Potential Cause: Repeated freezing and thawing of the stock solution or using a solution
stored at -20°C for over one month.
o Solution: Prepare fresh, single-use aliquots from a stock stored at -80°C [1] [2].

¢ Problem: Inconsistent Cellular Response

o Potential Cause: As a weaker tyrosine kinase inhibitor, observed effects at lower
concentrations may be due to its documented primary mechanism (inhibition of IL-12
production and Thl cell generation) rather than kinase inhibition [2].

o Solution: Use Tyrphostin Al as a control to differentiate between specific tyrosine kinase
inhibition and other cellular effects. Consider its IC50 of >1250 uM for EGFR kinase when
interpreting results [2].
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Key Information for Your Research

The stability profile of Tyrphostin A1 is well-established. For reliable experimental results, the most critical
practices are proper storage at -20°C or -80°C and aliquoting the DMSO stock solution to maintain

potency.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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